Cas no 22102-48-3 (Ethanone, 1-[5-(methylthio)-2-thienyl]-)

• Product Name: Ethanone, 1-[5-(methylthio)-2-thienyl]-
• CAS No: 22102-48-3
• MF: C₇H₈OS₂
• MW: 172.267819404602
• CID: 1407915
• PubChem ID: 678410
• Update Time: 2025-04-20

Ethanone, 1-[5-(methylthio)-2-thienyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[5-(methylthio)-2-thienyl]-
• AKOS022670351
• 2-acetyl-5-methylthiothiophene
• 1-[5-(methylsulfanyl)thiophen-2-yl]ethan-1-one
• 5-methylmercapto-2-acetylthiophene
• MFCD02940186
• 1-(5-Methylsulfanyl-thiophen-2-yl)-ethanone
• 22102-48-3
• E89657
• SCHEMBL9373389
• 1-(5-(Methylthio)thiophen-2-yl)ethanone

• Inchi： 1S/C7H8OS2/c1-5(8)6-3-4-7(9-2)10-6/h3-4H,1-2H3
• InChI Key： NGYCRGSBNRKLQS-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(C)=O)SC

Computed Properties

• Exact Mass: 172.00174
• Monoisotopic Mass: 172.00165722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 70.6Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers